Cas no 84490-20-0 (1,3-Butanedione, 2-amino-1-(4-methoxyphenyl)-)

• Product name: 1,3-Butanedione, 2-amino-1-(4-methoxyphenyl)-
• CAS No: 84490-20-0
• MF: C₁₁H₁₃NO₃
• MW: 207.22582
• CID: 667083
• PubChem ID: 20065765

1,3-Butanedione, 2-amino-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 2-amino-1-(4-methoxyphenyl)-
• 2-amino-1-(4-methoxyphenyl)butane-1,3-dione
• DTXSID40602067
• 84490-20-0
• SCHEMBL7435602

• Inchi： InChI=1S/C11H13NO3/c1-7(13)10(12)11(14)8-3-5-9(15-2)6-4-8/h3-6,10H,12H2,1-2H3
• InChI Key： KUQULLZHVXPIFI-UHFFFAOYSA-N
• SMILES： CC(=O)C(C(=O)C1=CC=C(C=C1)OC)N

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.4Ų